Cadmium tungsten oxide (CdWO4)
Overview
Description
Cadmium tungstate (CdWO4), also known as CWO, is the cadmium salt of tungstic acid . It is a dense, chemically inert solid used as a scintillation crystal to detect gamma rays . The crystals are transparent, colorless, with a slight yellow tint, and are odorless . It has a density of 7.9 g/cm³ and a melting point of 1325 °C .
Synthesis Analysis
Cadmium tungstate nanoplates have been synthesized using an orthogonal array design (OAD) for optimizing the controlled and facile precipitation . The reaction was performed by adding cadmium ion solutions to those of tungstate . The concentration of the cation solution, flow rate, and reactor temperature have considerable effects on the qualities of the product .
Molecular Structure Analysis
X-ray diffraction (XRD) patterns of all samples confirmed the formation of the polycrystalline monophasic wolframite CdWO4 . Parameters of the unit cells were characterized by the Rietveld analysis . Transmission electron microscopy (TEM) images showed that the mean size of particles was 62 nm, 68 nm, and 53 nm for CWO, CWO: 0.5at%Ag+, and CWO: 0.5%Gd3+, respectively .
Chemical Reactions Analysis
The optical bandgap of the CWO nanoparticles was engineered by introducing Ag and Gd dopants over a range of approximately 5.3–5.57 eV . The PL and IBIL spectra of the three samples exhibited brilliant broad blue-green peaks around 468nm and 495 nm at room temperature .
Physical and Chemical Properties Analysis
Cadmium tungstate has a molar mass of 360.25 g·mol−1 . It is a colorless crystal with a yellow tint . It has a density of 7.9 g/cm³ and a melting point of 1325 °C . It is not soluble in water .
Scientific Research Applications
Spectroscopic Properties
Cadmium tungsten oxide's vibrational modes have been extensively studied through infrared reflection and Raman spectroscopy. These studies provide essential insights into its refractive index and phonon dynamics, which are crucial for its applications in optical devices and materials science (Gabrusenoks et al., 2001).
Scintillator Materials
CdWO4 has been explored for its potential in scintillator applications due to its luminescent properties. Research on cadmium tungstate ceramics for scintillator use has shown promising results, indicating its efficiency and potential in radiation detection and high-energy physics experiments (Suellen Maria Valeriano Novais et al., 2006).
Photocatalysis
A novel application of CdWO4 in photocatalysis has been demonstrated through the fabrication of a Z-scheme WO3/CdWO4 photocatalyst. This hybrid material exhibits enhanced photocatalytic efficiency for organic dye degradation under visible light, highlighting its potential in environmental remediation and solar energy conversion (Aslam et al., 2015).
Thin Film Technology
Cadmium tungsten oxide has been utilized in thin film technology, particularly in the fabrication of transparent conductive oxide films. These films show significant promise in optoelectronics due to their adjustable electrical and optical properties, paving the way for their use in displays, photovoltaic cells, and other electronic devices (Dakhel, 2012).
Nanomaterial Synthesis
The sonochemical synthesis of CdWO4 nanoparticles has opened new avenues in nanomaterials research. These nanoparticles exhibit unique properties such as ferromagnetism and photocatalytic activity, making them suitable for diverse applications ranging from environmental remediation to magnetic materials (Hosseinpour-mashkani & Sobhani-Nasab, 2016).
Energy Storage and Conversion
Research into the use of CdWO4 in energy storage and conversion technologies, particularly as an anode material for lithium-ion batteries, has shown promising results. Its high initial discharge capacity suggests its potential in enhancing battery performance and energy density (Jingfu Zhang et al., 2014).
Environmental Applications
CdWO4 has also been explored for its environmental applications, particularly in water treatment. Its ability to adsorb and photodegrade organic dyes from water showcases its potential in addressing water pollution and purification challenges (Bushra Fatima et al., 2019).
Mechanism of Action
Target of Action
Cadmium tungsten oxide, also known as Cadmium tungstate(VI), is primarily used as a scintillation crystal to detect gamma rays . Its primary targets are gamma rays and X-rays, which it interacts with due to its high density and chemically inert nature .
Mode of Action
Cadmium tungstate(VI) interacts with its targets, gamma rays and X-rays, through a process called scintillation . When gamma rays or X-rays hit the crystal, it emits light, making it useful as a detector of ionizing radiation . The crystal is transparent and has a peak scintillation wavelength of 480 nm, with an emission range between 380 and 660 nm .
Biochemical Pathways
The biochemical pathways affected by Cadmium tungstate(VI) are primarily related to the detection and measurement of ionizing radiation . The emitted light from the crystal can be optimally detected by certain charge-coupled devices (CCDs), amorphous silicon photodiodes, and photocathodes .
Pharmacokinetics
Its physical properties, such as high density and resistance to radiation damage, impact its bioavailability in its primary application as a radiation detector .
Result of Action
The result of Cadmium tungstate(VI)'s action is the emission of light when it is hit by gamma rays and X-rays . This luminescence allows for the detection and measurement of ionizing radiation, making Cadmium tungstate(VI) valuable in various fields, including medical imaging and high-energy physics .
Action Environment
The action of Cadmium tungstate(VI) can be influenced by environmental factors. For instance, its luminescence efficiency can increase with X-ray energy . Moreover, its high density and resistance to radiation damage make it suitable for use in harsh environments . The crystal’s transparency and light emission properties also make it effective in a wide range of lighting conditions .
Safety and Hazards
Future Directions
Cadmium tungstate has potential applications in photonics and solid-state luminescence materials . The high density (7.9 g/cm³) of CdWO4 and the luminescence signal of this material make it suitable for medical imaging (such as dual energy), high-energy physics, or for applications of scintillators in harsh environments .
Biochemical Analysis
Biochemical Properties
It is known that cadmium, one of the components of Cadmium tungsten oxide, can interact with various biomolecules, including enzymes and proteins . Cadmium can bind to the sulfhydryl groups of proteins, altering their structure and function
Cellular Effects
Cadmium, a component of Cadmium tungsten oxide, is known to have various effects on cells. It can induce oxidative stress, disrupt calcium signaling, interfere with cellular signaling pathways, and cause epigenetic modifications
Molecular Mechanism
Cadmium, a component of Cadmium tungsten oxide, can interfere with crucial signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB), and Tumor Protein 53 (p53) pathways
Dosage Effects in Animal Models
It is known that cadmium can have toxic effects at high doses
Metabolic Pathways
Cadmium, a component of Cadmium tungsten oxide, can disrupt metabolic processes
Transport and Distribution
It is known that cadmium can be transported within cells and tissues
Subcellular Localization
It is known that cadmium can localize to various subcellular compartments
Properties
| { "Design of the Synthesis Pathway": "The synthesis of Cadmium tungsten oxide (CdWO4) can be achieved through a solid-state reaction method.", "Starting Materials": [ "Cadmium oxide (CdO)", "Tungsten oxide (WO3)" ], "Reaction": [ "Mix the starting materials in stoichiometric amounts in a mortar and pestle.", "Transfer the mixture to a crucible and heat it in a furnace at 800-1000°C for several hours.", "Cool the resulting product to room temperature and grind it into a fine powder.", "Wash the powder with distilled water to remove any impurities.", "Dry the powder at 100°C for several hours.", "The final product is Cadmium tungsten oxide (CdWO4)." ] } | |
CAS No. |
7790-85-4 |
Molecular Formula |
CdOW |
Molecular Weight |
312.25 g/mol |
IUPAC Name |
cadmium;oxotungsten |
InChI |
InChI=1S/Cd.O.W |
InChI Key |
YQFNGWLDQYSTQA-UHFFFAOYSA-N |
SMILES |
[O-2].[O-2].[O-2].[O-2].[Cd+2].[W] |
Canonical SMILES |
O=[W].[Cd] |
| 7790-85-4 | |
Pictograms |
Irritant; Environmental Hazard |
Origin of Product |
United States |
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